Cas no 361471-10-5 (2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 361471-10-5
• MF: C₁₇H₁₂ClFN₂O₂S
• MW: 362.805785179138
• CID: 6089688
• PubChem ID: 1153682
• Update Time: 2025-05-20

2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• 2-(4-chlorophenoxy)-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[4-(4-fluorophenyl)-2-thiazolyl]-
• Oprea1_291246
• Z27862975
• SR-01000424723
• SR-01000424723-1
• 2-(4-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• AKOS000658326
• SCHEMBL14102574
• F0336-0164
• 361471-10-5

• Inchi： 1S/C17H12ClFN2O2S/c18-12-3-7-14(8-4-12)23-9-16(22)21-17-20-15(10-24-17)11-1-5-13(19)6-2-11/h1-8,10H,9H2,(H,20,21,22)
• InChI Key： IRHIFNSLURGXRU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 362.0292047g/mol
• Monoisotopic Mass: 362.0292047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• pka: 7.58±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide (CAS No. 361471-10-5)

2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide, with the CAS number 361471-10-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring, chlorophenoxy, and fluorophenyl moieties, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's structural complexity and functional groups contribute to its versatility. The presence of both chloro and fluoro substituents enhances its electronic properties, which is critical for interactions in biological systems. Recent studies have explored its role as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial circles. Given the rising demand for targeted therapies, 2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide is often discussed in forums focusing on small molecule drug development.

From a synthetic chemistry perspective, the compound's CAS No. 361471-10-5 serves as a key identifier in databases like PubChem and Reaxys. Its synthesis typically involves multi-step reactions, including amide coupling and heterocyclic ring formation, which are hot topics in green chemistry discussions. Researchers are optimizing these processes to reduce waste and improve yields, addressing the growing emphasis on environmentally friendly synthesis.

In agrochemical applications, the 4-chlorophenoxy and 4-fluorophenyl groups suggest potential herbicidal or fungicidal properties. This aligns with global searches for next-generation crop protection agents that are effective yet environmentally benign. The compound's mechanism of action, possibly involving plant hormone disruption or cell membrane interference, is a subject of ongoing investigation.

Analytical characterization of 2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide employs techniques like HPLC, NMR, and mass spectrometry, which are frequently queried by analytical chemists. Stability studies under various pH and temperature conditions are also critical, as they inform formulation strategies—a key concern in pharmaceutical excipient research.

Regulatory and safety profiles of this compound are meticulously documented, with data available in compliance with REACH and OECD guidelines. While not classified as hazardous, proper handling protocols are emphasized in safety datasheets, reflecting the broader industry focus on laboratory safety standards and risk assessment.

The future trajectory of CAS 361471-10-5 research may involve computational modeling (QSAR or molecular docking) to predict its interactions, a trending topic in cheminformatics. Patent landscapes reveal growing interest, with applications spanning cancer therapeutics and antimicrobial agents, addressing pressing global health challenges.

In summary, 2-(4-chlorophenoxy)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide represents a nexus of innovation across multiple disciplines. Its study encapsulates contemporary scientific priorities: molecular design, process optimization, and application-driven development, making it a compound of enduring relevance in both academic and industrial settings.